![molecular formula C10H8N4 B2568191 1-(4-Aminophenyl)pyrazole-4-carbonitrile CAS No. 99361-79-2](/img/structure/B2568191.png)
1-(4-Aminophenyl)pyrazole-4-carbonitrile
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Overview
Description
1-(4-Aminophenyl)pyrazole-4-carbonitrile is a chemical compound with the CAS Number: 99361-79-2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of pyrazole derivatives has been studied extensively due to their diverse biological applications . Aldol condensation of 3-acetyl-1-(4-fluorophenyl)-5-phenyl-1H-pyrazole-4-carbonitrile with benzaldehyde afforded 1-(4-fluorophenyl)-5-phenyl-3-((E)-3-phenylacryloyl)-1H-pyrazole-4-carbonitrile . This compound then reacted with a series of 1,2- and 1,3-binucleophiles to afford new substituted pyrazoles .Molecular Structure Analysis
The molecular structure of 1-(4-Aminophenyl)pyrazole-4-carbonitrile is represented by the Inchi Code: 1S/C10H8N4/c11-5-8-6-13-14(7-8)10-3-1-9(12)2-4-10/h1-4,6-7H,12H2 .Chemical Reactions Analysis
The reactivity of 1-(4-fluorophenyl)-5-phenyl-3-((E)-3-phenylacryloyl)-1H-pyrazole-4-carbonitrile towards active methylene derivatives, including malononitrile and ethyl cyanoacetate, was explored . This resulted in the formation of 2-amino-6-(4-cyano-1-(4-fluorophenyl)-5-phenyl-1H-pyrazol-3-yl)-4-phenylpyridine-3-carbonitrile and ethyl 6-(4-cyano-1-(4-fluorophenyl)-5-phenyl-1H-pyrazol-3-yl)-1,2-dihydro-2-oxo-4-phenylpyridine-3-carboxylate .Physical And Chemical Properties Analysis
1-(4-Aminophenyl)pyrazole-4-carbonitrile is a powder at room temperature . It has a melting point of 174-175 degrees Celsius .Scientific Research Applications
Synthesis of Pyrazole Derivatives
This compound is used in the synthesis of pyrazole derivatives . The reactivity of 1-(4-fluorophenyl)-5-phenyl-3-((E)-3-phenylacryloyl)-1H-pyrazole-4-carbonitrile towards active methylene derivatives, including malononitrile and ethyl cyanoacetate, was explored .
Antioxidant Applications
Pyrazole derivatives, which can be synthesized from this compound, are known to exhibit antioxidant activities .
Medical Applications
Pyrazole derivatives show potential anticancer and antibacterial activities . They are also known to exhibit antiandrogen, anesthetic, antidiabetic, antifungal, and antiinflammatory activities .
Multicomponent Reaction Catalyst
The compound can be used in multicomponent reactions as a catalyst . A study demonstrated the use of SPVA (engineered polyvinyl alcohol) as a heterogeneous acid catalyst in the synthesis of pyrazole and its derivatives through multicomponent reaction .
Green and Sustainable Process
The synthesis approach using this compound could effectively produce pyrazole products with high yields in the absence of base and solvent and in short reaction time, making it a green and sustainable process .
Cross-Coupling Reactions
Heterocyclic compounds, including those synthesized from this compound, can take part in different types of cross-coupling reactions .
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
The mode of action of 1-(4-Aminophenyl)pyrazole-4-carbonitrile involves a multicomponent reaction of aromatic aldehyde, malononitrile, and phenyl hydrazine . The SPVA catalyst with sufficient acidic sites initiates the mechanism for the formation of 5-amino-1H-pyrazole-4-carbonitrile .
properties
IUPAC Name |
1-(4-aminophenyl)pyrazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4/c11-5-8-6-13-14(7-8)10-3-1-9(12)2-4-10/h1-4,6-7H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUDFGZJCEKNRFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)N2C=C(C=N2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99361-79-2 |
Source
|
Record name | 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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